Cas no 861418-11-3 (2-chloro-1-(2-chloropyridin-4-yl)ethan-1-one)

• Product Name: 2-chloro-1-(2-chloropyridin-4-yl)ethan-1-one
• CAS No: 861418-11-3
• MF: C₇H₅Cl₂NO
• MW: 190.026699781418
• MDL: MFCD20637113
• CID: 2121946
• PubChem ID: 77230219
• Update Time: 2023-11-27

2-chloro-1-(2-chloropyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-chloro-4-pyridinyl)Ethanone
• GHISNTVCGGIMRA-UHFFFAOYSA-N
• 2-chloro-1-(2-chloro-pyridin-4-yl)-ethanone
• Ethanone, 2-chloro-1-(2-chloro-4-pyridinyl)-
• 2-chloro-1-(2-chloropyridin-4-yl)ethan-1-one

• MDL： MFCD20637113
• Inchi： 1S/C7H5Cl2NO/c8-4-6(11)5-1-2-10-7(9)3-5/h1-3H,4H2
• InChI Key： GHISNTVCGGIMRA-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CN=C(C=1)Cl)=O

Computed Properties

• Exact Mass: 188.975
• Monoisotopic Mass: 188.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones